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Compound Name:
N-Hydroxy-5-methoxy-1H-indole-

3-carboximidamide

CAS No.: 889943-79-7

Cat. No.: B3030350

Get Quote

Executive Summary
This guide provides a technical comparison between Melatonin (the endogenous circadian

regulator) and N-Hydroxy-5-methoxy-1H-indole-3-carboximidamide (a synthetic indole

amidoxime derivative). While both share the 5-methoxyindole core, their bioactivities diverge

radically due to side-chain pharmacophores. Melatonin acts primarily as a G-protein coupled

receptor (GPCR) agonist and antioxidant. In contrast, the carboximidamide derivative acts as a

pharmacophore for enzyme inhibition (specifically Indoleamine 2,3-dioxygenase 1, IDO1) and

antimicrobial membrane disruption.

Chemical Structure & Physicochemical
Properties[1][2][3][4][5][6]
The structural distinction lies in the C3-substituent. Melatonin possesses a flexible N-

acetylaminoethyl chain, critical for fitting into the MT1/MT2 receptor binding pocket. The target
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compound features a rigid, polar N-hydroxycarboximidamide (amidoxime) group directly

attached to the indole ring.

Table 1: Physicochemical Comparison
Feature Melatonin

N-Hydroxy-5-methoxy-1H-
indole-3-carboximidamide

IUPAC Name
N-[2-(5-methoxy-1H-indol-3-

yl)ethyl]acetamide

N'-Hydroxy-5-methoxy-1H-

indole-3-carboximidamide

Common Class Tryptamine derivative Indole-3-carboxamidoxime

Molecular Formula C₁₃H₁₆N₂O₂ C₁₀H₁₁N₃O₂

Molecular Weight 232.28 g/mol 205.21 g/mol

C3 Substituent
Ethyl-acetamide (Flexible

linker)

Carboximidamide (Direct,

Rigid)

H-Bond Donors/Acceptors 2 / 2 3 / 3

LogP (Lipophilicity) ~1.6 (High BBB permeability) ~0.8 (Lower, more polar)

Primary Target MT1/MT2 Receptors (GPCRs)
Heme-containing enzymes

(IDO1), Bacterial Membranes

Structural Visualization
The following diagram illustrates the structural divergence and resulting pharmacophore

mapping.
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Figure 1: Structural divergence at the C3 position dictates the switch from receptor agonism

(Melatonin) to enzyme inhibition (Target).

Mechanism of Action & Bioactivity Profile[3]
Melatonin: The Receptor Agonist
Melatonin functions as a "suicide antioxidant" and a high-affinity ligand for MT1 and MT2

receptors.

Signaling: Binding to MT1 (Gαi-coupled) inhibits adenylate cyclase, reducing cAMP and PKA

activity. This regulates sleep onset and circadian entrainment.

Antioxidant: The indole ring acts as an electron donor, neutralizing hydroxyl radicals (•OH)

and peroxyl radicals.

N-Hydroxy-5-methoxy-1H-indole-3-carboximidamide:
The Enzyme Inhibitor
This compound represents a class of amidoxime derivatives often investigated for IDO1

inhibition and antimicrobial activity.

IDO1 Inhibition: IDO1 is a heme-containing enzyme that degrades tryptophan to kynurenine,

suppressing T-cell immunity in tumors.[1][2] The N-hydroxy (amidoxime) group can

coordinate with the ferrous heme iron (

) in the active site of IDO1, preventing substrate (tryptophan) oxidation. This mechanism is
distinct from melatonin's receptor binding.

Antimicrobial Action: Indole-3-carboximidamides mimic cationic peptides. They interact with

the negatively charged bacterial cell membrane, leading to depolarization and membrane

rupture.

Table 2: Bioactivity Comparison[9]
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Bioactivity Domain Melatonin
N-Hydroxy-5-methoxy-1H-
indole-3-carboximidamide

Primary Mechanism GPCR Agonism (MT1/MT2)
Competitive Enzyme Inhibition

(IDO1)

Secondary Mechanism
ROS Scavenging (1:4

stoichiometry)

Membrane Depolarization

(Bacteria)

Therapeutic Focus
Insomnia, Jet Lag,

Neuroprotection

Cancer Immunotherapy,

Antibiotic Potentiation

Cellular Effect
Hyperpolarization, Circadian

Reset

T-cell Restoration, Bacterial

Lysis

Pathway Visualization
The diagram below contrasts the signaling cascade of Melatonin with the metabolic blockade of

the Target.
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Figure 2: Melatonin activates downstream signaling for sleep, while the Target inhibits the IDO1

metabolic pathway to restore immunity.

Experimental Protocols for Validation
To empirically validate the differences described above, researchers should employ the

following self-validating protocols.

Protocol A: Melatonin Receptor Binding (GTPγS Binding
Assay)
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Objective: Confirm Melatonin's agonist activity vs. the Target's lack thereof. Rationale: Agonist

binding to GPCRs triggers GDP-GTP exchange. Using non-hydrolyzable [³⁵S]GTPγS allows

quantification of activation.

Membrane Preparation: Transfect CHO cells with human MT1 receptor cDNA. Harvest and

homogenize in ice-cold Tris-HCl buffer.

Incubation:

Mix 10 µg membrane protein with assay buffer (20 mM HEPES, 100 mM NaCl, 10 mM

MgCl₂, 10 µM GDP).

Add Melatonin (1 nM - 10 µM) or Target Compound (1 nM - 10 µM).

Add 0.1 nM [³⁵S]GTPγS.

Reaction: Incubate at 30°C for 60 min.

Termination: Rapid filtration through GF/B filters.

Quantification: Liquid scintillation counting.

Expected Result: Melatonin will show a dose-dependent increase in [³⁵S]GTPγS binding (

nM). The Target compound should show negligible binding or require significantly higher
concentrations (

µM), indicating poor affinity for the MT1 receptor due to the lack of the ethyl spacer.

Protocol B: IDO1 Enzymatic Inhibition Assay
Objective: Assess the Target's ability to inhibit kynurenine production compared to Melatonin

(negative control). Rationale: IDO1 converts L-tryptophan to N-formylkynurenine, which

hydrolyzes to kynurenine. Kynurenine forms a yellow complex with Ehrlich’s reagent (

).

Enzyme Mix: Recombinant human IDO1 (50 nM), catalase, methylene blue, and ascorbate

(reductive environment for heme).
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Substrate: L-Tryptophan (100 µM).

Treatment: Add Target Compound or Melatonin (serial dilutions: 10 nM - 100 µM).

Incubation: 37°C for 45 minutes.

Termination: Add 30% Trichloroacetic acid (TCA) to precipitate protein; centrifuge.

Colorimetric Reaction: Mix supernatant 1:1 with Ehrlich’s reagent (p-

dimethylaminobenzaldehyde in acetic acid).

Readout: Measure absorbance at 490 nm.

Expected Result: The Target (amidoxime) should inhibit Kynurenine formation (

in low µM/nM range). Melatonin should show minimal inhibition, as it is a substrate for
IDO/TDO rather than a competitive inhibitor.

Conclusion & Strategic Recommendations
For drug development professionals:

Select Melatonin if your therapeutic goal involves GPCR modulation, circadian rhythm

entrainment, or broad-spectrum antioxidant neuroprotection.

Select N-Hydroxy-5-methoxy-1H-indole-3-carboximidamide if you are developing

immunotherapy adjuvants (via IDO1 inhibition) or novel antimicrobials. The amidoxime group

is a versatile "warhead" for metalloenzyme targets but renders the molecule unsuitable for

melatonin receptor-based indications.

Final Verdict: These compounds are structural congeners but functional opposites. The

removal of the ethyl spacer and addition of the polar amidoxime group abolishes hormonal

activity and introduces enzyme-inhibitory potential.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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